Cas no 1803945-66-5 (3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine)

3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine is a versatile organic compound with unique structural features. Its trifluoromethoxy and difluoromethyl substituents confer significant electronic properties, making it suitable for various synthetic applications. The amino and aminomethyl groups provide functional groups for further modifications, enhancing its utility in medicinal chemistry. This compound offers excellent stability and reactivity, suitable for research and development in pharmaceuticals and materials science.
3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine structure
1803945-66-5 structure
Product Name:3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine
CAS No:1803945-66-5
MF:C8H8F5N3O
MW:257.160638809204
CID:4930605
Update Time:2025-07-31

3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine
    • Inchi: 1S/C8H8F5N3O/c9-6(10)4-1-3(2-14)16-7(5(4)15)17-8(11,12)13/h1,6H,2,14-15H2
    • InChI Key: NHEKASAPPQOZFH-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(CN)=NC(=C1N)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.2

3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022003007-500mg
3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine
1803945-66-5 97%
500mg
$931.00 2022-04-02
Alichem
A022003007-1g
3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine
1803945-66-5 97%
1g
$1,680.00 2022-04-02

Additional information on 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine

Introduction to 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1803945-66-5)

3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine, also known by its CAS number 1803945-66-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, an aminomethyl group, a difluoromethyl substituent, and a trifluoromethoxy moiety, all attached to a pyridine ring. These functional groups contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The synthesis of 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine involves multiple steps, each carefully designed to ensure the formation of the desired functional groups. The initial step typically involves the preparation of a pyridine derivative with the appropriate substituents. Subsequent reactions focus on introducing the amino and aminomethyl groups, followed by the addition of the difluoromethyl and trifluoromethoxy moieties. The precise conditions and reagents used in these steps are critical for achieving high yields and purity.

Recent studies have highlighted the potential of 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine in various therapeutic areas. One notable application is in the treatment of neurological disorders, where its unique structure may offer improved binding affinity to specific receptors or enzymes. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent activity against certain neurotransmitter receptors, suggesting potential applications in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to neurological applications, 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine has also shown promise in oncology. Preclinical studies have demonstrated its ability to inhibit key signaling pathways involved in cancer cell proliferation and survival. Specifically, this compound has been found to target kinases and other proteins that play crucial roles in tumor growth and metastasis. These findings suggest that it could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary data indicate that it has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are desirable characteristics for drug development.

Toxicity studies are also crucial for assessing the safety of 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine. In vitro and in vivo experiments have shown that it exhibits low toxicity at therapeutic concentrations, which is a positive sign for its potential use in clinical settings. However, further investigations are needed to fully understand its long-term effects and any potential side effects.

Clinical trials are the next step in evaluating the efficacy and safety of 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine. Early-phase trials are currently underway to determine optimal dosing regimens and to assess preliminary efficacy in human subjects. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development into a viable pharmaceutical product.

In conclusion, 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1803945-66-5) represents a promising candidate for various therapeutic applications due to its unique structural features and favorable biological properties. Ongoing research continues to uncover new aspects of its mechanism of action and potential uses, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.

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